Cas no 1212057-49-2 (3-Hydroxyazetidine-3-carboxamide)

• Product Name: 3-Hydroxyazetidine-3-carboxamide
• CAS No: 1212057-49-2
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• MDL: MFCD24620712
• CID: 5237620
• PubChem ID: 58721730
• Update Time: 2025-05-23

3-Hydroxyazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxyazetidine-3-carboxamide
• 3-Azetidinecarboxamide, 3-hydroxy-
• 3-Hydroxyazetidine-3-carboxamide

• MDL： MFCD24620712
• Inchi： 1S/C4H8N2O2/c5-3(7)4(8)1-6-2-4/h6,8H,1-2H2,(H2,5,7)
• InChI Key： LZWGHYSWPAKPQY-UHFFFAOYSA-N
• SMILES： OC1(C(N)=O)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 119
• XLogP3: -2.3
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Hydroxyazetidine-3-carboxamide

Research Brief on 3-Hydroxyazetidine-3-carboxamide (CAS: 1212057-49-2): Recent Advances and Applications

3-Hydroxyazetidine-3-carboxamide (CAS: 1212057-49-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its azetidine ring and hydroxy-carboxamide functional groups, has shown promising potential in drug discovery, particularly as a building block for novel therapeutics. Recent studies have explored its applications in the development of enzyme inhibitors, antimicrobial agents, and modulators of biological pathways, making it a compound of high interest for researchers.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Hydroxyazetidine-3-carboxamide as a key intermediate in the synthesis of small-molecule inhibitors targeting bacterial enzymes. The study demonstrated its efficacy in disrupting the activity of essential bacterial proteins, offering a potential pathway for addressing antibiotic resistance. The compound's unique stereochemistry and functional groups were critical for its binding affinity and selectivity, underscoring its value in rational drug design.

In addition to its antimicrobial applications, 3-Hydroxyazetidine-3-carboxamide has been investigated for its role in modulating central nervous system (CNS) targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its utility in the design of GABA_A receptor modulators, which could have implications for treating neurological disorders such as anxiety and epilepsy. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for CNS drug development.

Another area of interest is the compound's potential in oncology. A recent preprint (2024) from a collaborative research group described the use of 3-Hydroxyazetidine-3-carboxamide derivatives as selective inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. Preliminary in vitro assays showed significant anti-proliferative effects against several cancer cell lines, with minimal toxicity to normal cells. These findings suggest that further optimization of this scaffold could yield potent and selective anticancer agents.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Hydroxyazetidine-3-carboxamide have been reported. A 2023 patent application detailed an efficient, enantioselective synthesis route that improves yield and reduces waste, addressing previous challenges in large-scale manufacturing. This development is critical for enabling broader preclinical and clinical evaluation of derivatives based on this scaffold.

In summary, 3-Hydroxyazetidine-3-carboxamide (CAS: 1212057-49-2) represents a versatile and pharmacologically relevant scaffold with applications spanning antimicrobial, CNS, and oncology research. Its unique structural features and demonstrated biological activity make it a compelling subject for ongoing and future studies. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.